1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole

• Molecular Formula: C13H9N5
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 1-(1H-benzimidazol-2-yl)benzotriazole
• InChI: InChI=1S/C13H9N5/c1-2-6-10-9(5-1)14-13(15-10)18-12-8-4-3-7-11(12)16-17-18/h1-8H,(H,14,15)
• InChI Key: FFVJJTCKVFXBLJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)NC(=N2)N3C4=CC=CC=C4N=N3

Description

1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole (BBT) is a heterocyclic compound that has gained significant attention in recent years due to its potential applications in scientific research. BBT is a benzotriazole derivative that is used as a fluorescent probe for the detection of copper ions and as a corrosion inhibitor for copper and its alloys.

Mechanism of Action

The mechanism of action of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole as a fluorescent probe for copper ions involves the formation of a complex between 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole and copper ions. The complex formation results in the quenching of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole fluorescence, which can be measured using a fluorescence spectrophotometer. The mechanism of action of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole as a corrosion inhibitor involves the formation of a protective film on the metal surface, which prevents corrosion.
Biochemical and Physiological Effects:
1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole has no known biochemical or physiological effects as it is primarily used as a research tool.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole is its high selectivity and sensitivity towards copper ions, which makes it an excellent tool for the detection of copper ions in biological samples. 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole is also easy to synthesize and has a long shelf life. However, one of the limitations of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole is that it is not suitable for the detection of other metal ions. Additionally, the use of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole as a corrosion inhibitor is limited to copper and its alloys.

Future Directions

There are several future directions for the use of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole in scientific research. One potential application is the development of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole-based fluorescent probes for the detection of other metal ions. Another potential application is the use of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole as a corrosion inhibitor for other metals and alloys. Additionally, 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole can be used as a tool for studying copper-related diseases such as Wilson's disease. Overall, 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole has significant potential for further research and development in the field of scientific research.

Synthesis Methods

1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole can be synthesized by the reaction of 2-aminobenzimidazole and 1,2,3-benzotriazole in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The resulting product is a white crystalline powder that is soluble in organic solvents such as methanol, ethanol, and chloroform.

Scientific Research Applications

1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole has been extensively used in scientific research as a fluorescent probe for the detection of copper ions. Copper ions play an essential role in various biological processes, and their detection is crucial for the diagnosis of copper-related diseases such as Wilson's disease. 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole exhibits high selectivity and sensitivity towards copper ions, and its fluorescence is quenched upon binding to copper ions. 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole has also been used as a corrosion inhibitor for copper and its alloys. The corrosion inhibition properties of 1-(1H-benzimidazol-2-yl)-1H-1,2,3-benzotriazole are attributed to its ability to form a protective film on the metal surface, which prevents corrosion.